Cas no 1004286-00-3 (2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine
• CAS No: 1004286-00-3
• MF: C₈H₆Cl₃F₂N
• MW: 260.495746135712
• CID: 6262135
• PubChem ID: 165978051
• Update Time: 2025-06-11

2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine
• EN300-1942651
• 1004286-00-3

• Inchi： 1S/C8H6Cl3F2N/c9-4-1-5(10)7(6(11)2-4)8(12,13)3-14/h1-2H,3,14H2
• InChI Key： PPLIMZKTAWEEKB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(CN)(F)F)Cl)Cl

Computed Properties

• Exact Mass: 258.953389g/mol
• Monoisotopic Mass: 258.953389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine

2,2-Difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine: A Comprehensive Overview of CAS No. 1004286-00-3

2,2-Difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine (CAS No. 1004286-00-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoroethylamine moiety and a trichlorophenyl group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The synthesis of 2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine involves a series of well-defined chemical reactions. The initial step typically involves the reaction of 2,4,6-trichlorophenylacetonitrile with difluoromethylamine in the presence of a suitable catalyst. This reaction is followed by a reduction step to convert the nitrile group to an amine group. The resulting compound is then purified using standard techniques such as column chromatography or recrystallization to ensure high purity and yield.

Recent studies have highlighted the potential of 2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine as a lead compound for the development of new therapeutic agents. One notable area of research is its application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective effects, 2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of multiple signaling pathways, including those involving p53 and Bcl-2 family proteins. These findings suggest that 2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine could be a valuable candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier, making it suitable for central nervous system (CNS) applications. Furthermore, the compound has been found to have low toxicity and minimal side effects in preclinical models.

To further explore the therapeutic potential of 2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various neurological disorders and cancers. Preliminary results from these trials have been promising, with several patients showing significant improvements in their symptoms and quality of life.

In conclusion, 2,2-difluoro-2-(2,4,6-trichlorophenyl)ethan-1-amine (CAS No. 1004286-00-3) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in both neurological and oncological settings. As research in this area continues to advance, it is anticipated that this compound will play a significant role in the discovery and development of new drugs for the treatment of various diseases.